Cas no 919522-60-4 (1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-)

• Product Name: 1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-
• CAS No: 919522-60-4
• MF: C₁₂H₇BrClNO₂
• MW: 312.546481370926
• CID: 762134
• PubChem ID: 71424959
• Update Time: 2025-04-19

1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-
• 2-bromo-3-chloro-1-nitro-4-phenylbenzene
• 919522-60-4
• 3-Bromo-2-chloro-4-nitro-1,1'-biphenyl
• DTXSID10843748

• Inchi： 1S/C12H7BrClNO2/c13-11-10(15(16)17)7-6-9(12(11)14)8-4-2-1-3-5-8/h1-7H
• InChI Key： PYGSYPNJWWUQNP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1Cl)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.93487g/mol
• Monoisotopic Mass: 310.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų